2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one

• IUPAC Name: 2-phenoxy-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-4-one
• InChI: InChI=1S/C13H12N2O2S/c16-12-11-10(7-4-8-14-12)15-13(18-11)17-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,14,16)
• InChI Key: SWHLSNROQDBUCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)NC1)SC(=N2)OC3=CC=CC=C3
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol

Description

2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one is a heterocyclic compound that has attracted the attention of researchers due to its potential therapeutic applications. This compound belongs to the thiazoloazepine class of compounds and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one is not fully understood. However, it is believed to act on various molecular targets, including ion channels, receptors, and enzymes. The compound has been found to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and seizures.
Biochemical and Physiological Effects
2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. The compound has also been found to reduce anxiety and seizures in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one in lab experiments include its unique chemical structure, which makes it a promising candidate for drug development. The compound has also been found to exhibit a wide range of pharmacological activities, making it a versatile tool for researchers. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one. One direction is to further investigate the compound's mechanism of action and molecular targets. Another direction is to study the compound's potential therapeutic applications in more detail, including its use as an anticancer agent and anxiolytic agent. Additionally, future research could focus on the development of new synthetic methods for the compound and its derivatives.

Synthesis Methods

The synthesis of 2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one has been achieved through various methods. One of the most commonly used methods involves the condensation of 2-aminothiophenol with 2-bromoacetophenone, followed by cyclization with the help of a base. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

2-phenoxy-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antitumor, anticonvulsant, and anti-inflammatory activities. The compound has also been studied for its potential use as an antidepressant and anxiolytic agent.